Cas no 2228861-76-3 (1-2-(2,6-dimethoxyphenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(2,6-dimethoxyphenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228861-76-3
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6042726
• PubChem ID: 165694359
• Update Time: 2025-06-13

1-2-(2,6-dimethoxyphenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,6-dimethoxyphenyl)propan-2-ylcyclopropan-1-amine
• 1-[2-(2,6-dimethoxyphenyl)propan-2-yl]cyclopropan-1-amine
• 2228861-76-3
• EN300-1817602

• Inchi： 1S/C14H21NO2/c1-13(2,14(15)8-9-14)12-10(16-3)6-5-7-11(12)17-4/h5-7H,8-9,15H2,1-4H3
• InChI Key： BFNRIBGKXAIFDN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C(C)(C)C1(CC1)N)OC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-2-(2,6-dimethoxyphenyl)propan-2-ylcyclopropan-1-amine

Research Brief on 1-(2-(2,6-Dimethoxyphenyl)propan-2-yl)cyclopropan-1-amine (CAS: 2228861-76-3): Recent Advances and Applications

1-(2-(2,6-Dimethoxyphenyl)propan-2-yl)cyclopropan-1-amine (CAS: 2228861-76-3) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its cyclopropylamine core and dimethoxyphenyl substituents, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanistic insights, positioning it as a candidate for further drug development.

The compound's synthesis and structural elucidation were first reported in a 2022 study, which highlighted its efficient preparation via a multi-step organic synthesis route involving key intermediates such as 2,6-dimethoxypropiophenone and cyclopropanation reagents. The synthetic approach has since been optimized to improve yield and purity, as described in subsequent publications. Notably, the compound's stability under physiological conditions and its ability to cross the blood-brain barrier have made it a subject of interest for neuropharmacological research.

Recent preclinical investigations have focused on the compound's interaction with serotonin and dopamine receptors, suggesting its potential as a modulator of mood and cognition. In vitro assays demonstrated high affinity for specific receptor subtypes, while in vivo studies in rodent models revealed dose-dependent behavioral effects consistent with CNS activity. These findings were corroborated by molecular docking simulations, which provided insights into the compound's binding modes and selectivity profiles. Researchers have also explored its potential as a lead compound for the treatment of neuropsychiatric disorders, such as depression and anxiety, though further validation is required.

In addition to its CNS applications, 1-(2-(2,6-dimethoxyphenyl)propan-2-yl)cyclopropan-1-amine has been investigated for its anti-inflammatory and neuroprotective properties. A 2023 study demonstrated its ability to inhibit pro-inflammatory cytokines in microglial cells, suggesting a role in mitigating neuroinflammation. Another line of research has examined its potential as a radioligand for positron emission tomography (PET) imaging, leveraging its high binding affinity and favorable pharmacokinetics. These diverse applications underscore the compound's versatility and highlight the need for continued research.

Despite these advancements, challenges remain in the development of 1-(2-(2,6-dimethoxyphenyl)propan-2-yl)cyclopropan-1-amine as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis must be addressed in future studies. Ongoing research aims to optimize the compound's pharmacokinetic profile and evaluate its safety in advanced animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.

In conclusion, 1-(2-(2,6-dimethoxyphenyl)propan-2-yl)cyclopropan-1-amine (CAS: 2228861-76-3) represents a promising scaffold for drug discovery, with demonstrated activity in CNS modulation and neuroprotection. Its unique chemical structure and multifaceted pharmacological effects warrant further investigation to unlock its full therapeutic potential. This research brief summarizes the current state of knowledge and identifies key areas for future exploration, providing a valuable resource for researchers in the field.